Cas no 2377607-37-7 (1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid, pinacol ester)
1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid pinacol ester is a protected boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions. The BOC (tert-butoxycarbonyl) group enhances stability, preventing unwanted side reactions during synthesis, while the cyclopropyl substituent contributes to steric and electronic modulation in target molecules. The pinacol ester moiety improves handling and shelf life by protecting the boronic acid functionality from protodeboronation. This compound is particularly valuable in medicinal chemistry and material science for constructing complex heterocyclic frameworks. Its compatibility with diverse reaction conditions and high purity make it a reliable intermediate for synthesizing pharmaceuticals, agrochemicals, and functional materials.
2377607-37-7 structure
Product Name:1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid, pinacol ester
CAS No:2377607-37-7
MF:C17H27BN2O4
MW:334.218284845352
CID:5165071
Update Time:2025-06-07
1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
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- 1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid, pinacol ester
- tert-Butyl3-cyclopropyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole-1-carboxylate
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- Inchi： 1S/C17H27BN2O4/c1-15(2,3)22-14(21)20-10-12(13(19-20)11-8-9-11)18-23-16(4,5)17(6,7)24-18/h10-11H,8-9H2,1-7H3
- InChI Key： DUYMAVKOQYYUCM-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)C=C(B2OC(C)(C)C(C)(C)O2)C(C2CC2)=N1
1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM559806-250mg |
tert-Butyl 3-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate |
2377607-37-7 | 95%+ | 250mg |
$301 | 2023-03-10 | |
| Chemenu | CM559806-1g |
tert-Butyl 3-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate |
2377607-37-7 | 95%+ | 1g |
$697 | 2023-03-10 | |
| Chemenu | CM559806-5g |
tert-Butyl 3-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate |
2377607-37-7 | 95%+ | 5g |
$2093 | 2024-07-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD466466-250mg |
tert-Butyl 3-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate |
2377607-37-7 | 97% | 250mg |
￥673.0 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247393-250mg |
tert-Butyl 3-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate |
2377607-37-7 | 98% | 250mg |
￥2741 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247393-1g |
tert-Butyl 3-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate |
2377607-37-7 | 98% | 1g |
￥6340 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1247393-5g |
tert-Butyl 3-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate |
2377607-37-7 | 98% | 5g |
￥16417 | 2023-03-11 | |
| A2B Chem LLC | AJ16286-250mg |
1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid, pinacol ester |
2377607-37-7 | 95% | 250mg |
$176.00 | 2024-04-20 | |
| A2B Chem LLC | AJ16286-1g |
1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid, pinacol ester |
2377607-37-7 | 95% | 1g |
$391.00 | 2024-04-20 | |
| A2B Chem LLC | AJ16286-5g |
1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid, pinacol ester |
2377607-37-7 | 95% | 5g |
$1075.00 | 2024-04-20 |
1-BOC-3-Cyclopropyl-1H-pyrazole-4-boronic acid, pinacol ester Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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